2-oxo-1,2-diphenylethyl 3,4-dichlorobenzoate

• IUPAC Name: (2-oxo-1,2-diphenylethyl) 3,4-dichlorobenzoate
• InChI: InChI=1S/C21H14Cl2O3/c22-17-12-11-16(13-18(17)23)21(25)26-20(15-9-5-2-6-10-15)19(24)14-7-3-1-4-8-14/h1-13,20H
• InChI Key: QQQFJZCAPVUTSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)OC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H14Cl2O3
• Molecular Weight: 385.2 g/mol

Description

2-oxo-1,2-diphenylethyl 3,4-dichlorobenzoate, also known as ODEDCB, is a chemical compound that has gained significant attention in scientific research. It is a white crystalline powder that is synthesized through a specific method and has been studied for its potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-oxo-1,2-diphenylethyl 3,4-dichlorobenzoate is related to its unique chemical structure. The compound contains a benzophenone moiety, which is known to be highly reactive with biological molecules. When this compound interacts with a biomolecule, it undergoes a photochemical reaction that results in the emission of fluorescence. This fluorescence can be measured and used to detect the presence of the biomolecule.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In particular, it has been studied for its potential role in cancer diagnosis and treatment. This compound has been shown to selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

2-oxo-1,2-diphenylethyl 3,4-dichlorobenzoate has several advantages for use in lab experiments. It is highly sensitive and selective, making it an excellent tool for detecting biomolecules. Additionally, it is relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation of this compound is that it requires specialized equipment for detection, which can make it more challenging to use in certain experiments.

Future Directions

There are several future directions for research on 2-oxo-1,2-diphenylethyl 3,4-dichlorobenzoate. One potential area of study is its use in developing new cancer therapies. Additionally, researchers could explore its potential as a diagnostic tool for other diseases, such as Alzheimer's or Parkinson's. Finally, there is also potential for this compound to be used in environmental monitoring, as it has been shown to be effective in detecting pollutants in water samples.
In conclusion, this compound is a promising compound that has numerous potential applications in scientific research. Its unique chemical structure and fluorescence properties make it an excellent tool for detecting biomolecules and studying their interactions. As research continues, this compound may prove to be a valuable asset in the fight against cancer and other diseases.

Scientific Research Applications

2-oxo-1,2-diphenylethyl 3,4-dichlorobenzoate has been extensively studied for its potential applications in scientific research. One of the most significant applications is its use as a fluorescent probe for the detection of biological molecules. This compound has been shown to be highly sensitive and selective in detecting various biomolecules, including proteins, nucleic acids, and lipids.